Cas no 18587-81-0 (Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI))

• Product Name: Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI)
• CAS No: 18587-81-0
• MF: C₇H₁₂Cl₄O₂
• MW: 269.980978965759
• CID: 136529
• Update Time: 2022-07-25

Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI)
• bis-(β,β'-dichloro-isopropoxy)-methane
• Propane, 2,2'-[methylenebis(oxy)]bis[1,3-dichloro-

• Inchi： 1S/C7H12Cl4O2/c8-1-6(2-9)12-5-13-7(3-10)4-11/h6-7H,1-5H2
• InChI Key： QGFCSTZYAPREMX-UHFFFAOYSA-N
• SMILES： C(OC(CCl)CCl)OC(CCl)CCl

Computed Properties

• Exact Mass: 269.956
• Monoisotopic Mass: 267.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2